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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the crystal structure of
sodium phosphide (NasP), a material of interest in various chemical syntheses and materials
science applications. This document outlines the crystallographic parameters, experimental
protocols for structural determination, and a summary of its synthetic methodologies.

Introduction to Sodium Phosphide

Sodium phosphide (NasP) is an inorganic compound that appears as a black or red
crystalline solid.[1][2] It is a source of the highly reactive phosphide anion (P3~), making it a
valuable reagent in chemical synthesis.[1] In addition to NasP, several other binary
compositions of sodium and phosphorus are known, including NaP, NasP7, NasP11, NaP7, and
NaP1s.[1] Due to its high reactivity with air and moisture, NasP is pyrophoric and requires
handling under an inert atmosphere.[3][4][5][6]

Crystallographic Data
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The crystal structure of sodium phosphide has been a subject of study for many years, with
initial determinations later being revised with more advanced analytical techniques. Initially,
NasP was reported to crystallize in a hexagonal system with the space group P6s/mmc.
However, more recent investigations using single-crystal X-ray diffraction have revealed a
larger hexagonal unit cell with the space group P6scm, which is isostructural with sodium
arsenide (NasAs).[7] This revised structure accounts for previously unassigned reflections in
powder diffraction patterns and provides a more accurate description of the atomic
arrangement, highlighting corrugated layers of sodium and phosphorus atoms that were
previously described as planar.[7]

Below is a summary of the crystallographic data for both the earlier and the revised structures
of sodium phosphide.

Parameter NasP (P63s/mmc) NasP (P63scm)
Crystal System Hexagonal Hexagonal
Space Group P63/mmc (No. 194) P6scm (No. 185)
Lattice Constant a 4.9512(5) A[8] 8.61224(10) A[7]
Lattice Constant ¢ 8.7874(13) A[8] 8.81949(10) A[7]
Unit Cell Volume 186.56(4) A3[8] 567.9 As
Formula Units (2) 2[8] 6

Calculated Density 1.779 g/cm3[8] 1.77 g/cm3

Experimental Protocols

The determination of the crystal structure of sodium phosphide requires meticulous
experimental procedures due to its air-sensitive nature. The primary techniques employed are
single-crystal and powder X-ray diffraction.

Synthesis of Sodium Phosphide

Several methods for the synthesis of NasP have been reported. A common laboratory-scale
synthesis involves the direct reaction of sodium metal with red phosphorus in a sealed, inert
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atmosphere.

Protocol for Direct Synthesis:

Reactant Preparation: Stoichiometric amounts of high-purity sodium metal and red
phosphorus are weighed inside an argon-filled glovebox.

Encapsulation: The reactants are loaded into a tantalum or niobium ampoule, which is then
sealed under vacuum or an inert atmosphere.

Heating Profile: The sealed ampoule is heated in a furnace to a temperature of
approximately 700°C for several hours. This is followed by a controlled cooling and
annealing process to promote crystallization.[7]

Sample Handling: After cooling to room temperature, the ampoule is opened inside an inert
atmosphere glovebox, and the crystalline NasP product is recovered.

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction provides the most detailed and accurate information about the

crystal structure.

Protocol for Single-Crystal XRD:

o Crystal Selection and Mounting: A suitable single crystal of NasP is selected under a

microscope in an inert atmosphere (e.g., inside a glovebox). The crystal is mounted on a
goniometer head using a cryo-loop and paratone oil to protect it from the atmosphere.

Data Collection: The mounted crystal is transferred to a single-crystal X-ray diffractometer
equipped with a cryo-cooling system (typically operating at around 100-170 K to minimize
thermal vibrations and potential degradation). Data is collected using a monochromatic X-ray
source (e.g., Mo Ka radiation, A = 0.71073 A). A full sphere of data is collected by rotating
the crystal through a series of frames.

Data Processing: The collected diffraction images are processed to integrate the reflection
intensities and apply corrections for factors such as Lorentz polarization, absorption, and
crystal decay.
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 Structure Solution and Refinement: The crystal structure is solved using direct methods or
Patterson synthesis and then refined using full-matrix least-squares methods. This process
involves refining atomic positions, displacement parameters, and site occupancies to
achieve the best fit between the observed and calculated structure factors.

Powder X-ray Diffraction and Rietveld Refinement

Powder X-ray diffraction is a powerful technique for phase identification and for refining the
crystal structure of polycrystalline samples.

Protocol for Powder XRD:

o Sample Preparation: A finely ground powder of NasP is prepared inside a glovebox. To
prevent exposure to air, the powder is loaded into a special air-sensitive sample holder or a
sealed capillary.

o Data Collection: The diffraction pattern is collected using a powder diffractometer, typically in
a Bragg-Brentano geometry, with a monochromatic X-ray source (e.g., Cu Ka radiation).
Data is collected over a wide 20 range to obtain a sufficient number of reflections for
structural analysis.

» Rietveld Refinement: The collected powder diffraction pattern is analyzed using the Rietveld
method.[2][7][9][10][11] This whole-pattern fitting technique refines a theoretical diffraction
pattern against the experimental data. The refinement process involves adjusting
instrumental parameters (e.g., zero shift, peak shape parameters) and structural parameters
(e.g., lattice parameters, atomic positions, site occupancies, and thermal parameters) to
minimize the difference between the calculated and observed patterns.

Neutron Diffraction

While a specific neutron diffraction study on NasP is not prominently available in the literature,
this technique offers significant advantages for the structural analysis of such materials.
Neutrons are particularly sensitive to the positions of light elements and can distinguish
between isotopes.

General Protocol for Powder Neutron Diffraction:
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e Sample Preparation: A larger sample of powdered NasP (typically a few grams) is loaded into
a vanadium sample can inside a glovebox. Vanadium is often used as it is a weak incoherent
scatterer of neutrons.

o Data Collection: The sample is placed in a neutron powder diffractometer at a neutron
source (either a nuclear reactor or a spallation source). The diffraction pattern is collected by
detectors surrounding the sample.

o Data Analysis: The data is analyzed using the Rietveld method, similar to powder X-ray
diffraction, to refine the crystal structure. Neutron diffraction data can provide more accurate
positions for the sodium atoms compared to X-ray diffraction.

Visualizations

The following diagrams illustrate key aspects of the study of sodium phosphide's crystal
structure and its synthesis.
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Experimental Workflow for Na3P Synthesis and Characterization
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Caption: Workflow for the synthesis and structural characterization of sodium phosphide.
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Evolution of Na3P Crystal Structure Determination
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Caption: Logical progression of the crystallographic determination of sodium phosphide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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